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Compound of Interest

Compound Name: Pigment red 112

Cat. No.: B035991

For Researchers, Scientists, and Drug Development Professionals

Naphthol AS-D, a prominent member of the Naphthol AS series, serves as a crucial coupling
component in the synthesis of azoic dyes and pigments. Its chemical structure allows for the
formation of vibrant and durable colors, particularly in the red spectrum, upon reaction with
diazonium salts. This technical guide provides an in-depth analysis of the molecular properties,
synthesis, and key data associated with Naphthol AS-D, tailored for professionals in research
and development.

Molecular and Physicochemical Properties

The fundamental identity of Naphthol AS-D is defined by its molecular formula, C1sH1sNO2.[1]
[2] Its chemical name is 3-Hydroxy-N-(2-methylphenyl)-2-naphthamide.[2] A summary of its key
guantitative properties is presented in the table below, offering a consolidated view for easy
reference and comparison.
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Property Value References
CAS Number 135-61-5 [1112]
Molecular Weight 277.32 g/mol [1][3]
Melting Point 195-198 °C [1114]

Beige to light brown or
Appearance _ [1][2][5]
creamish powder

Purity >97% [2]

Insoluble in water; Soluble in

Solubility alkaline solutions, DMSO, and [11121[4115]
chloroform.
Moisture Content <0.15% [1]

Synthesis of Naphthol AS-D

The primary industrial synthesis of Naphthol AS-D involves the condensation reaction between
3-hydroxy-2-naphthoic acid and o-toluidine (2-methylaniline). This reaction typically requires a
dehydrating agent or catalyst to facilitate the formation of the amide linkage.

Synthesis Pathway

The logical flow of the synthesis of Naphthol AS-D is depicted in the diagram below.
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Caption: Synthesis pathway of Naphthol AS-D.

Experimental Protocol: Synthesis via Condensation
Reaction

The following is a representative experimental protocol for the synthesis of Naphthol AS-D,
based on established chemical principles.

Materials:
¢ 3-hydroxy-2-naphthoic acid
e O-toluidine

¢ Phosphorus trichloride (or another suitable condensing agent)
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e Aninert, high-boiling solvent (e.g., xylene or toluene)
e Sodium carbonate solution

e Hydrochloric acid

Procedure:

e Reaction Setup: In a reaction vessel equipped with a stirrer, condenser, and dropping funnel,
a solution of 3-hydroxy-2-naphthoic acid in an inert solvent such as xylene is prepared.

» Addition of Condensing Agent: A condensing agent, for instance, phosphorus trichloride, is
cautiously added to the reaction mixture.

o Addition of Amine: o-toluidine is then added dropwise to the mixture.

e Heating and Reflux: The reaction mixture is heated to reflux for several hours to ensure the
completion of the condensation reaction. The progress of the reaction can be monitored by
thin-layer chromatography.

o Work-up: After the reaction is complete, the mixture is cooled. The product is then
precipitated by the addition of a sodium carbonate solution.

 Purification: The crude product is filtered, washed with water, and then with a dilute
hydrochloric acid solution to remove any unreacted amine. Further purification can be
achieved by recrystallization from a suitable solvent like xylene to yield the final Naphthol
AS-D pigment.[5]

Applications in Research and Industry

Naphthol AS-D is a vital intermediate in the manufacturing of a wide range of organic pigments
and dyes.[5][6] These pigments are valued for their excellent fastness properties, making them
suitable for applications in textiles for dyeing cotton, viscose, and silk, as well as in printing inks
and coatings.[2][5] In a research context, derivatives of Naphthol AS-D, such as Naphthol AS-D
chloroacetate, are utilized as fluorogenic substrates for esterases, finding applications in
histochemistry and cytochemistry.[4]

The workflow for the application of Naphthol AS-D in azoic dyeing is illustrated below.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://asianpubs.org/index.php/ajchem/article/download/25_13_54/7858
https://asianpubs.org/index.php/ajchem/article/download/25_13_54/7858
http://www.sciencemadness.org/talk/viewthread.php?tid=11663&page=2
https://pubs.acs.org/doi/10.1021/acsomega.5c08549
https://asianpubs.org/index.php/ajchem/article/download/25_13_54/7858
https://www.researchgate.net/publication/271562986_Synthesis_and_antibacterial_activity_of_some_new_3-hydroxy-2-naphthoic_acid_hydrazide_derivatives_for_dyeing_polyester_fabrics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fiber (e.g., Cotton)

Impregnation with Alkaline

Naphthol AS-D Solution

Naphtholated Fiber

Treatment with
Diazonium Salt Solution

Insoluble Azo Pigment
formed on Fiber

Click to download full resolution via product page

Caption: Azoic dyeing process using Naphthol AS-D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Sciencemadness Discussion Board - The synthesis of 1 and 2-naphthols from
Napththalene - Powered by XMB 1.9.11 [sciencemadness.org]

 To cite this document: BenchChem. [Naphthol AS-D Pigment: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035991#molecular-formula-of-naphthol-as-d-
pigment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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